Transparent and conductive quaternary gallium-titanium-zinc-oxide films were grown on glass substrates by radio-frequency magnetron sputtering. The effects of growth temperature on structure, morphology, electrical, and nonlinear optical properties of the films were investigated systematically. All the deposited films possess hexagonal wurtzite structure with (002) preferred crystallographic orientation. The obtained optical bandgaps of the deposited films are larger than that of pure zinc oxide, which is ascribed to the reduction in band tail width. The film deposited at growth temperature of 375∘C exhibits the optimum crystalline quality with the lowest dislocation density of 1.4 × 10−4nm−2, the highest visible light transparency of 82.06%, the minimum sheet resistance of 11.2 Ω/sq, and the maximum figure-of-merit of 1.24 × 10−2Ω−1. The present findings indicate that the gallium-titanium-zinc-oxide films are promisingly utilized as transparent conductive layer. The refractive index and extinction coefficient of the deposited films were estimated by using spectrum fitting approach. A normal optical dispersion behavior was observed in visible region, while an anomalous dispersion behavior appeared in ultraviolet region. In addition, the nonlinear optical parameters were obtained. This first-hand information is useful for future rational design of multicomponent zinc oxide semiconductor materials for optoelectronic applications.

In this study, WS2–WO3 particles were successfully synthesized by a solvothermal liquid-phase oxidation process under various conditions and their gas sensing performance was evaluated at room temperature. The sample synthesized in ethanol-rich solvent at 210∘C showed excellent gas sensing performance. It is suggested that the crystalline phase and the particle morphology, which are essential for improving gas sensing performance, are effectively controllable by the present liquid phase oxidation process.

After self-assembly and thermal treatment at low temperature (350∘C), reduced graphite oxide membranes (RGOM) with a specific surface area of 10.6 m2g−1 and average interlayer distance of 0.372 nm were obtained. When used as free-standing electrodes for sodium ion battery (SIB), the RGOM could not show good electrochemical performances at high current density (∼52 mAh g−1 at 200 mA g−1 and ∼22 mAh g−1 at 500 mA g−1), which may be attributed to dense structure and low specific surface area. Cyclic voltammetry (CV) results showed that the energy storage of RGOM in SIB was ions’ diffusion-dependent. Thus, when the RGOM electrodes went through repeated charge/discharge cycles at 200 mA g−1, an obvious improvement of specific capacity was found due to increase of Na+ diffusion speed. After ∼300 times charge/discharge cycles, the specific capacity of RGOM was ∼120 mAh g−1. Additionally, after the current activation at 200 mA g−1, the electrodes also showed better performances at higher current density (from ∼85 mAh g−1 to ∼68 mAh g−1 at a current density of 500 mA g−1 during 500 times charge/discharge cycles). The current activation phenomenon maybe a promising method for using RGOM as SIB electrodes on a large scale.

Lithium-metal batteries with high-energy density have been widely studied in the field of electric vehicles in recent years. However, the hazard of the conventional flammable liquid electrolyte causes serious safety concern and impedes their wide applications. New liquid electrolytes with improved safety-level, in terms of the ability to restrict the Li dendrite growth and the nonflammability are strongly desired. In this work, a new trimethyl phosphate (TMP)-based liquid electrolyte with lithium difluoro(oxalato)borate (LiDFOB) as additives is developed. The results show that this electrolyte can effectively restrict the Li dendrite growth and avoid catching fire. The Li//Li symmetric cell using such an electrolyte can be stably cycled over 200 h with a low overpotential as small as 0.02 V at a current density of 0.5 mA cm−2 and an aerial capacity of 0.5 mAh cm−2. The capacity retention of the LiFePO4//Li cell could reach ∼100% after 160 cycles at 0.5 C.

Recently, visible light-driven overall water splitting without any sacrificial reagents has served as a promising technology for utilizing solar energy. Herein, [email protected]xCo1−xS heterostructure was successfully prepared by in-situ creating CoOOH on the surface of ZnxCo1−xS nanospheres via an electrochemical oxidation route. Such [email protected]xCo1−xS heterostructure shows an enhanced capacity for overall water splitting under visible light without any sacrificial reagents. Besides, based on the results of linear sweep photovoltammetry (LSV) and open-circuit photovoltage decay (OCVD), the unique cascade charge transport channel between the in-situ creating CoOOH and ZnxCo1−xS will significantly enhance the transfer behaviors and prolongs the lifetime of photo-generated charge. It is hoped that this work could provide new insight into reasonably designing efficient photocatalytic materials for converting solar energy to chemical energy.

In recent years, there has been a gradual increase in the development and research of photocapacitors as integrated devices, which hold the potential to address the intermittent output problem of solar cells. However, the overall efficiency of existing photocapacitors is much lower than that of the photovoltaic devices they employ, greatly limiting their usability. As photocapacitors are at the intersection of photovoltaic devices and supercapacitors, the development of these devices is still in its initial stage, and the related research is faced with numerous challenges. This review provides a constructive introduction to the classification of photocapacitors and briefly outlines the development process. Finally, the problems of photocapacitors that need to be solved are pointed out.

[email protected] activated-carbon ([email protected]) composites, consisting of porous polyaniline-based carbon layers, were synthesized via in-situ polymerization, high-temperature sintering, and steam activation utilizing silicon and aniline. Our experimental results demonstrate that [email protected] composites, prepared via steam activation at 700∘C for 60 min, exhibit superior rate and cycling performance. At current densities of 100, 200, 300, 500, and 1000 mA⋅g−1, the discharge-specific capacities of [email protected] are 1617, 1133, 1005, 855, and 679 mAh⋅g−1, respectively. Additionally, the specific capacity retention rate reaches 75.5% when the current density returns to 100 mA⋅g−1, with the specific capacity recovering to 1221 mAh⋅g−1. This extraordinary electrochemical performance can be attributed to the improved electron and ion transport channels provided by the polyaniline-based activated-carbon (P-AC) coating on the surface of silicon particles.

A model of a heterophase sample with interlayers is proposed to describe coexistence of tetragonal and orthorhombic phases in lead-free perovskite-type ferroelectric solid solutions. Versions of phase coexistence are analyzed at variations of unit-cell parameters of (Ba, Ca)(Ti, Zr)O3 and (K, Na)(Nb, Sb)O3-(Ba, Ca)ZrO3 with compositions near morphotropic phase boundaries. Large regions of the tetragonal and orthorhombic phases are split into 90∘ and 120∘ domains, respectively. The interlayer of the orthorhombic phase is either single-domain or split into 90∘ domains. A complete stress relief can be achieved at an elastic matching of the polydomain/single-domain or polydomain/polydomain phases. It is shown that different phase contents in (Ba0.85Ca0.15)⋅⋅(Ti0.9Zr0.1)O3 powder and ceramic are caused by different non-180∘ domain structures in the phases. The interlayer of the orthorhombic phase plays an important role in forming the phase content in solid solutions. Agreement is shown when comparing the evaluated volume fractions of the orthorhombic phase to experimental data.

Nickel nanoparticles (Ni NPs) are attracting more and more attention in the field of electrochemistry due to their high conductivity and good catalytic properties. However, Ni NPs are susceptible to corrosion or agglomeration, leading to low stability. In this work, [email protected] nanomaterials ([email protected]) were prepared by pyrolysis nickel-based metal-organic framework (Ni-MOF) template, and characterized by powder X-ray diffraction (PXRD), transmission electron microscopy, scanning electron microscopy, Brunauer–Emmett–Teller method, and X-ray photoelectron spectroscopy (XPS). The prepared [email protected] composite reveals uniform core-shell structure, where the thin carbon shell not only protects the Ni NPs from being corroded, but also accelerates the migration of electrons, so as to promote its sensing performance. [email protected] composite presented as a black powder with mesoporous structure. The average size of Ni NPs was about 15.01 nm with a standard deviation of 3.21 nm. The specific surface area of [email protected] was as high as 116.12 m2g−1, which is beneficial to increase the effective surface area of the modified electrode. These structural advantages enhance its electrochemical performance toward paracetamol (PA) sensing. The [email protected] modified electrode has high sensitivity for quantitative detection of PA. The linear ranges were determined to be 0.570 μM and 70432 μM with a low detection limit of 0.028 μM (S/N = 3). In addition, due to its excellent electrochemical performances, the constructed electrode was used to detect PA in real water samples. This work expands the application of Ni- and C-based composites in electrochemistry sensing.

Chemical reduction of graphene oxide to form reduced graphene oxide (rGO) is a long process that needs time and energy. In this work, we present a facile one-step method to produce rGO using a domestic microwave oven for 2 min. The chemical composition is studied by X-Ray Photoelectron Spectroscopy (XPS), Raman and X-Ray diffraction (XRD) that confirm the formation of rGO. They reveal also the benifit effect of MgCl2 addition towards the rGO formation. Different amounts of MgCl2 are added to polyethylene glycol (PEG) and a natural source of carbon (glucose) is used to form rGO. The rGO yield is successfully enhanced by addition of MgCl2 low concentration. The oxygen concentration decreases with Mg addition which means that Mg atoms replaced oxygen or simply adsorbed at the edge sites. Moreover, carbon concentration increases with MgCl2 addition, which means that Mg acts as an activator of rGO formation. At high MgCl2 concentration, Mg(OH)2-rGO is formed and has a lot of applications.